Cas no 2411267-69-9 (2-Chloro-N-[1-[4-methoxy-3-(pyrazol-1-ylmethyl)phenyl]ethyl]propanamide)

• Product Name: 2-Chloro-N-[1-[4-methoxy-3-(pyrazol-1-ylmethyl)phenyl]ethyl]propanamide
• CAS No: 2411267-69-9
• MF: C₁₆H₂₀ClN₃O₂
• MW: 321.801902770996
• CID: 5829986
• PubChem ID: 145887822
• Update Time: 2025-05-28

2-Chloro-N-[1-[4-methoxy-3-(pyrazol-1-ylmethyl)phenyl]ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(1-{4-methoxy-3-[(1H-pyrazol-1-yl)methyl]phenyl}ethyl)propanamide
• 2-Chloro-N-[1-[4-methoxy-3-(pyrazol-1-ylmethyl)phenyl]ethyl]propanamide
• Z1562147777
• 2411267-69-9
• EN300-7559808

• Inchi： 1S/C16H20ClN3O2/c1-11(17)16(21)19-12(2)13-5-6-15(22-3)14(9-13)10-20-8-4-7-18-20/h4-9,11-12H,10H2,1-3H3,(H,19,21)
• InChI Key： NPNCKGCZNJKEHX-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC(C)C1C=CC(=C(CN2C=CC=N2)C=1)OC)=O

Computed Properties

• Exact Mass: 321.1244046g/mol
• Monoisotopic Mass: 321.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56.2Ų

Additional information on 2-Chloro-N-[1-[4-methoxy-3-(pyrazol-1-ylmethyl)phenyl]ethyl]propanamide

Comprehensive Analysis of 2-Chloro-N-[1-[4-methoxy-3-(pyrazol-1-ylmethyl)phenyl]ethyl]propanamide (CAS No. 2411267-69-9)

The compound 2-Chloro-N-[1-[4-methoxy-3-(pyrazol-1-ylmethyl)phenyl]ethyl]propanamide (CAS No. 2411267-69-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole ring and a chloropropanamide moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive intermediate due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for heterocyclic compounds like 2-Chloro-N-[1-[4-methoxy-3-(pyrazol-1-ylmethyl)phenyl]ethyl]propanamide has surged, driven by advancements in drug discovery and crop protection. The pyrazole ring, a key component of this molecule, is known for its versatility in medicinal chemistry, often contributing to the efficacy of anti-inflammatory and antimicrobial agents. This aligns with current trends where users frequently search for "pyrazole derivatives in drug development" or "novel agrochemical intermediates."

The synthesis of CAS No. 2411267-69-9 involves multi-step organic reactions, including alkylation and amidation, which are critical for achieving high purity and yield. Laboratories focusing on custom synthesis often highlight the importance of optimizing these processes to meet the growing needs of the pharmaceutical industry. SEO-optimized queries such as "efficient synthesis of chloro-propanamide derivatives" reflect the interest in scalable production methods.

Another area of interest is the compound's potential role in targeted therapy. With the rise of personalized medicine, researchers are exploring how 2-Chloro-N-[1-[4-methoxy-3-(pyrazol-1-ylmethyl)phenyl]ethyl]propanamide can be tailored to address specific diseases. This aligns with popular search terms like "small molecule inhibitors for cancer therapy" or "modulators of metabolic pathways," underscoring the molecule's relevance in contemporary research.

From an environmental perspective, the compound's degradation pathways and ecotoxicity are also under scrutiny. As sustainability becomes a priority, users often inquire about "green chemistry approaches for heterocyclic synthesis" or "biodegradable agrochemicals." These topics highlight the need for balancing efficacy with environmental safety, a challenge that CAS No. 2411267-69-9 researchers are actively addressing.

In conclusion, 2-Chloro-N-[1-[4-methoxy-3-(pyrazol-1-ylmethyl)phenyl]ethyl]propanamide represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a valuable subject for both academic and industrial research. By focusing on user-centric queries and emerging trends, this overview aims to provide a comprehensive and engaging resource for professionals and enthusiasts alike.